Cas no 261952-09-4 (3-methyl-5-(trifluoromethyl)benzoyl Chloride)

• Product Name: 3-methyl-5-(trifluoromethyl)benzoyl Chloride
• CAS No: 261952-09-4
• MF: C₉H₆ClF₃O
• MW: 222.591552257538
• MDL: MFCD01631600
• CID: 1426142
• PubChem ID: 2775605
• Update Time: 2025-04-20

3-methyl-5-(trifluoromethyl)benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(trifluoromethyl)benzoyl chloride
• AC1MCQCB
• CTK6B5147
• MolPort-001-771-367
• PC0467
• SBB096374
• AG-A-61658
• KB-183605
• Benzoyl chloride, 3-methyl-5-(trifluoromethyl)-
• 261952-09-4
• 3-methyl-5-(trifluoromethyl)benzoylChloride
• SCHEMBL12055235
• AKOS015956014
• A911878
• C90800
• STYLTOJEHPKJDF-UHFFFAOYSA-N
• MFCD01631600
• DTXSID30379610
• 3-methyl-5-(trifluoromethyl)benzoyl Chloride

• MDL： MFCD01631600
• Inchi： 1S/C9H6ClF3O/c1-5-2-6(8(10)14)4-7(3-5)9(11,12)13/h2-4H,1H3
• InChI Key： STYLTOJEHPKJDF-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 222.0059270g/mol
• Monoisotopic Mass: 222.0059270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Sensitiveness: Moisture Sensitive

3-methyl-5-(trifluoromethyl)benzoyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes